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Cancer
Model

Administration
Route

Typical
Dosage

Formulation Key Findings Citation

Colorectal
Cancer

(CRC)

Oral (Dietary
Admixture)

200
mg/kg

Diet mixture Suppressed tumor
growth in

immunocompetent
mice.

[1]

Triple-
Negative

Breast
Cancer

(TNBC)

Oral Gavage 50
mg/kg

Liquid suspension
(e.g., in 0.5%

methylcellulose)

Inhibited tumor growth
and cancer stem cells

in xenograft models.

[2]

Triple-

Negable
Breast

Cancer
(TNBC)

Oral (specific

method not
detailed)

30-100

mg/kg

Not specified Showed anti-tumor

activity and drug-like
properties in xenograft

models.

[3]

Metastatic
Mammary

Carcinoma

Oral (Dietary
Admixture)

200
mg/kg

Diet mixture Reduced tumor growth
and metastasis;

enhanced efficacy of
chemotherapy.

[4]
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Detailed Experimental Protocols

Here are the methodologies from the key studies for your experimental replication.

1. Protocol for Dietary Admixture (Used in Colorectal Cancer & Mammary Carcinoma Studies) This

method allows for continuous, stress-free dosing.

Dosage: 200 mg of rebastinib per kg of rodent diet.

Procedure: The calculated amount of rebastinib is thoroughly mixed with the standard powdered
laboratory feed. This mixture is then repelletted and provided to the animals ad libitum (freely

available).
Rationale: This route is chosen to mimic chronic dosing and is less invasive than forced feeding,

reducing stress on the animals over long-term studies [4] [1].

2. Protocol for Oral Gavage (Used in Triple-Negative Breast Cancer Studies) This method ensures

precise, direct delivery of the drug.

Dosage: 50 mg of rebastinib per kg of animal body weight.
Formulation: Rebastinib is suspended in a vehicle, commonly a 0.5% methylcellulose solution.

Dosing Schedule: Typically administered once daily.
Rationale: Oral gavage guarantees that each animal receives the exact intended dose, which is

crucial for dose-response studies [2].

Mechanisms of Action & Signaling Pathways

Rebastinib is a multi-targeted tyrosine kinase inhibitor. Its anti-tumor effects in vivo involve several

mechanisms:

Inhibition of the FGR/AKT/SP1/DKK1 Axis in Colorectal Cancer: Rebastinib directly targets the

tyrosine kinase FGR. This inhibits the PI3K-AKT signaling pathway, leading to reduced
phosphorylation and activation of the transcription factor SP1. Lower SP1 activity results in decreased

expression of DKK1, a protein that suppresses CD8+ T-cell function. Consequently, rebastinib
enhances the infiltration and cytotoxic activity of CD8+ T cells within the tumor, making it more

effective in immunocompetent models [1].

The following diagram illustrates this key signaling pathway in colorectal cancer:
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Disruption of the AXL-KLF5 Feedback Loop in TNBC: In Triple-Negative Breast Cancer,

rebastinib inhibits the kinase AXL. This inhibition leads to reduced protein stability of the

transcription factor KLF5 via the AXL-AKT-GSK3β signaling axis. Since KLF5 also promotes the

expression of AXL, rebastinib effectively breaks this positive feedback loop, which is crucial for

maintaining cancer stem cells, thereby suppressing tumors [2].

Targeting the Tumor Microenvironment: Rebastinib is a potent inhibitor of the Tie2 receptor,

which is expressed not only on endothelial cells but also on pro-tumoral macrophages. By blocking

Tie2, rebastinib disrupts angiogenesis (blood vessel formation) and prevents Tie2-positive

macrophages from supporting tumor cell intravasation and metastasis [4].

Frequently Asked Questions (FAQs)
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Q1: What is the recommended formulation for in-house rebastinib solutions for oral gavage?

A: For preparing a suspension, a 0.5% methylcellulose solution is a commonly used and effective
vehicle. The compound should be weighed precisely and suspended thoroughly to ensure

consistency in dosing [2].

Q2: Why might there be a difference in efficacy between immunocompetent and immunocompromised

mouse models?

A: A key mechanism of rebastinib's action, particularly in colorectal cancer models, is the

enhancement of CD8+ T-cell-mediated anti-tumor immunity. This effect is only operational in models
with an intact immune system, which can explain the superior results often observed in

immunocompetent mice [1].

Q3: Besides direct tumor growth suppression, what other anti-cancer effects have been observed?

A: Studies have shown that rebastinib can inhibit metastasis in a mouse model of metastatic

mammary carcinoma. Furthermore, it demonstrates synergistic effects when combined with
chemotherapeutic agents like paclitaxel or eribulin, leading to improved overall survival in preclinical

models [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. targeting the FGR-AKT-SP1-DKK1 axis with DCC-2036 ... [nature.com]

2. Inhibitory effect of the novel tyrosine kinase inhibitor DCC- ... [nature.com]

3. The Suppressive Effect of Rebastinib on Triple-negative ... [ar.iiarjournals.org]

4. The selective Tie2 inhibitor rebastinib blocks recruitment and ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Rebastinib In Vivo Administration Summary]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b547894#rebastinib-in-vivo-

administration-route]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s547894?utm_src=pdf-body
https://www.nature.com/articles/s41419-022-05185-x
https://www.smolecule.com/products/s547894?utm_src=pdf-body
https://www.nature.com/articles/s41419-024-07263-8
https://www.smolecule.com/products/s547894?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5669998/
https://www.smolecule.com/products/s547894?utm_src=pdf-custom-synthesis
https://www.nature.com/articles/s41419-024-07263-8
https://www.nature.com/articles/s41419-022-05185-x
https://ar.iiarjournals.org/content/43/6/2609
https://pmc.ncbi.nlm.nih.gov/articles/PMC5669998/
https://www.smolecule.com/products/b547894#rebastinib-in-vivo-administration-route
https://www.smolecule.com/products/b547894#rebastinib-in-vivo-administration-route
https://www.smolecule.com/products/b547894#rebastinib-in-vivo-administration-route
https://www.smolecule.com/products/s547894?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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